2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(5-methoxy-2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C21H26N2O4/c1-15-4-7-20(16(2)12-15)27-14-21(24)22-18-13-17(25-3)5-6-19(18)23-8-10-26-11-9-23/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,24)
• InChI Key: JVEINKFHFAVWGA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)OC)N3CCOCC3)C

Description

2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties.

Mechanism of Action

2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide works by activating the immune system to attack cancer cells. It does this by binding to and activating a protein called STING (Stimulator of Interferon Genes), which triggers the production of interferon and other immune system molecules. These molecules then stimulate the immune system to attack and destroy cancer cells.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, which are immune system molecules that help to regulate inflammation and immune responses. 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to increase the production of nitric oxide, which can help to increase blood flow and oxygen delivery to tissues.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is that it has been shown to be effective against a wide range of cancer cell lines. It has also been shown to enhance the effectiveness of other anti-cancer therapies. However, 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide can be difficult to work with in the lab, as it is unstable and can break down quickly.

Future Directions

There are a number of future directions for research on 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide. One area of interest is in developing more stable forms of the compound that can be used in clinical trials. Another area of interest is in exploring the potential of 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide in combination with other anti-cancer therapies. Additionally, there is interest in exploring the potential of 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide in treating other diseases, such as viral infections and autoimmune disorders.

Synthesis Methods

2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylphenol with 2-chloroacetyl chloride, followed by reaction with 5-methoxy-2-(4-morpholinyl)aniline. The resulting product is then treated with acetic anhydride and triethylamine to yield 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been studied extensively for its potential anti-cancer properties. It has been shown to induce tumor necrosis in a variety of cancer cell lines, including lung, colon, breast, and pancreatic cancer. 2-(2,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to enhance the effectiveness of other anti-cancer therapies, such as radiation and chemotherapy.